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Compound of Interest

Compound Name: Dithioacetic acid

Cat. No.: B3054295

Note on Nomenclature: This guide focuses on Thioacetic acid (CAS No: 507-09-5), as
"dithioacetic acid" is a distinct and less commonly documented compound. Thioacetic acid is
the more likely subject of inquiry for applications in research and drug development.

This technical guide provides a comprehensive overview of thioacetic acid, a versatile reagent
in organic synthesis, particularly for the introduction of thiol groups. It is intended for
researchers, scientists, and professionals in drug development.

Chemical Identification and Properties

Thioacetic acid is an organosulfur compound and the sulfur analog of acetic acid.[1] Itis a
yellow, fuming liquid with a strong, unpleasant odor.[1][2][3]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of thioacetic acid.
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Property Value Reference
CAS Number 507-09-5 [1][4]
Molecular Formula C2H40S [21[4]
Molecular Weight 76.12 g/mol [2][4]
Appearance Colorless to pale yellow liquid [4115]

Odor Strong, pungent, unpleasant [1][2][3]
Melting Point -17 °C [4]

Boiling Point 88.0-91.5°C [4]

Density 1.065 g/mL at 25 °C [3114]

Flash Point 18 °C (closed cup)

Refractive Index

1.465 at 20 °C

[4]

pKa

~3.4

[1]

Solubility

Soluble in water and various

organic solvents like alcohols,

ethers, and chloroform.[5]

[5]

Safety Data

Thioacetic acid is a hazardous substance and must be handled with appropriate safety

precautions.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2
and vapour.[6][7]

Acute Toxicity, Oral 3 H301: Toxic if swallowed.[6][7]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[6]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage.[6][7]

) o H317: May cause an allergic
Skin Sensitization 1

skin reaction.[6][7]

Hazardous to the Aquatic ) o
_ 2 H401: Toxic to aquatic life.
Environment, Acute Hazard

GHS Pictograms

e Flame: Flammable hazard
o Skull and Crossbones: Acute toxicity (fatal or toxic)
o Corrosion: Skin corrosion/burns, eye damage

» Health Hazard/Exclamation Mark: Acute toxicity (harmful), skin/eye irritation, skin sensitizer,
respiratory tract irritation, narcotic effects

Precautionary Statements

A summary of key precautionary statements is provided below.
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Type Statement Code Statement Text
Keep away from heat, hot
] surfaces, sparks, open flames
Prevention P210 o
and other ignition sources. No
smoking.[6][7]
Wear protective gloves/
P280 protective clothing/ eye
protection/ face protection.[6]
P261 Avoid breathing mist or vapors.
Do not eat, drink or smoke
P270 , ,
when using this product.
IF SWALLOWED: Immediately
Response P301 + P310 + P330 call a POISON CENTER/

doctor. Rinse mouth.

P303 + P361 + P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with water/

shower.

P305 + P351 + P338 + P310

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. Immediately
call a POISON

CENTER/doctor.[7]
Store in a well-ventilated
Storage P403 + P235
place. Keep cool.
Dispose of contents/container
Disposal P501 to an approved waste disposal
plant.
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Experimental Protocols
Synthesis of Thioacetic Acid

Thioacetic acid can be synthesized by the reaction of acetic anhydride with hydrogen sulfide.[1]
A detailed laboratory procedure is described in Organic Syntheses.[8]

Methodology:

o Apparatus Setup: A three-necked flask is equipped with a stirrer, a reflux condenser, and a
gas inlet tube with a thermometer. The outlet of the condenser is connected to a bubbler.

o Reaction Mixture: Acetic anhydride and a catalytic amount of sodium hydroxide are added to
the flask.

e Introduction of Hydrogen Sulfide: Hydrogen sulfide gas is bubbled through the reaction
mixture. The temperature is maintained at 50-55°C, initially by cooling and then by gentle
heating.

e Reaction Monitoring: The absorption of hydrogen sulfide is monitored by the gain in weight of
the reaction apparatus.

» Work-up and Purification: After the reaction is complete, the mixture is distilled under
reduced pressure to separate the product from the sodium salts. The distillate, a mixture of
thioacetic acid and acetic acid, is then fractionally distilled at atmospheric pressure to yield
pure thioacetic acid.

Introduction of a Thiol Group into an Alkyl Halide

Thioacetic acid is a common reagent for the introduction of thiol groups into organic molecules
via a four-step process.[1]

Reaction Scheme:
e CH3C(O)SH + NaOH — CHsC(O)SNa + H20
e CHsC(O)SNa + RX — CHsC(O)SR + NaX (where X = Cl, Br, 1)

« CH3C(O)SR + 2 NaOH — CH3COzNa + RSNa + Hz0
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e RSNa + HCl - RSH + NacCl

Methodology:

Thioacetate Formation: Thioacetic acid is deprotonated with a base, such as sodium
hydroxide, to form sodium thioacetate.

e Nucleophilic Substitution: The resulting thioacetate anion is then reacted with an alkyl halide
in a nucleophilic substitution reaction to form a thioacetate ester.

o Hydrolysis: The thioacetate ester is subsequently hydrolyzed using a strong base, like
sodium hydroxide, to yield the sodium salt of the desired thiol.

Protonation: The thiol is liberated by acidification with an acid, for example, hydrochloric acid.

Synthesis of S-Thioesters from Alcohols

A one-pot, solvent-less reaction can be employed to convert various alcohols into S-thioesters
using thioacetic acid in the presence of tetrafluoroboric acid.[9]

Methodology:
o Reaction Setup: The alcohol is directly mixed with neat thioacetic acid.
o Catalyst Addition: A catalytic amount of tetrafluoroboric acid (HBFa4) is added to the mixture.

e Reaction Conditions: The reaction proceeds at room temperature. The reaction rate can be
enhanced by increasing the concentration of the catalyst.

e Monitoring and Work-up: The reaction progress is monitored by techniques such as NMR or
GC. The S-thioester product can be isolated after an appropriate work-up procedure.

Signaling Pathways and Experimental Workflows

The following diagram illustrates the logical relationship of the safety data for thioacetic acid,
providing a clear workflow for risk assessment and management.
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Preventive Measures

Keep away from ignition sources

Mitigate with (P210)
Hazard Identification » . Avoid breathing vapors
Mitigate with
(P261)
Flammable Liquid
(H225)
Mitigate with Do not eat, drink, or smoke
(P270)
. P>
o . Acute Toxicity
Identification (H301, H332)
In case of
Thioacetic Acid
CAS: 507-09-5 Wear appropriate PPE
(P280)
) g
Serious Eye Damage Mitigate with
(H318) 9
Emergency Response
If Swallowed:
e with Immediate medical attention
Skin Sensitizer Mitigate wit (P301+P310)
(H317)
In case of If in Eyes:
Rinse cautiously with water
(P305+P351+P338)
In case of
If on Skin:
Rinse with water
(P303+P361+P353)

Click to download full resolution via product page

Caption: Safety Data Workflow for Thioacetic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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